

Anacetrapib vs torcetrapib efficacy safety

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Anacetrapib

CAS No.: 875446-37-0

Cat. No.: S548849

Get Quote

Efficacy and Safety Profile at a Glance

Parameter	Torcetrapib	Anacetrapib
Efficacy (vs. placebo)		
LDL-C Reduction	~ -20% to -25% [1]	~ -38% to -40% [1]
HDL-C Increase	~ +52% [1]	~ +130% [1]
Key Clinical Outcomes		
All-Cause Mortality	Increased (OR 1.56) [1]	Neutral [1]
Cardiovascular Disease	Increased (OR 1.22) [1]	Reduced (OR 0.93) [1]
Myocardial Infarction	Neutral [1]	Reduced (OR 0.89) [1]
Major Safety Concerns	Increased blood pressure and electrolyte imbalances; elevated aldosterone [2] [3]	No major on-target safety concerns identified [1]

Parameter	Torcetrapib	Anacetrapib
Clinical Trial Fate	Development terminated (ILLUMINATE trial) [2] [4]	Development ultimately stopped despite positive outcomes (REVEAL trial) [4] [1]
Primary Cause of Failure	Compound-specific off-target toxicity [3] [1]	Not due to safety; likely strategic development decisions [1]

Mechanisms of Action and Failure

The divergent clinical fates of torcetrapib and **anacetrapib** are primarily attributed to fundamental differences in their mechanisms of action beyond CETP inhibition.

Intended Mechanism: CETP Inhibition

Both drugs share the same intended mechanism. Cholesteryl Ester Transfer Protein (CETP) mediates the transfer of cholesteryl esters (CE) from HDL to atherogenic lipoproteins like LDL and VLDL in exchange for triglycerides (TG) [2] [4]. By inhibiting CETP, both drugs effectively increase HDL-C and reduce LDL-C levels [1].


Torcetrapib's Off-Target Mechanisms

Research indicates that torcetrapib's failure was due to **compound-specific off-target effects**, not the mechanism of CETP inhibition itself [3] [1]. Systems biology approaches have identified that torcetrapib disrupts critical signaling pathways:

- **Induces Hypertension:** Promotes aldosterone synthesis and raises blood pressure, likely by interfering with adrenal cortex signaling [3].
- **Activates Adverse Pathways:** Gene expression and network analysis suggest torcetrapib affects pathways like PDGFR-beta, HGFR (c-Met), and IL-2 receptor signaling, which are linked to cell proliferation, survival, and inflammation [3].

- **Promotes Cell Death:** Functional analysis shows torcetrapib upregulates biological processes related to apoptosis and cell death [3].

The following diagram maps the proposed off-target effects that led to torcetrapib's toxicity.



[Click to download full resolution via product page](#)

Anacetrapib's Cleaner Profile

In contrast to torcetrapib, **anacetrapib** is considered a "cleaner" inhibitor. **Mendelian randomization studies** (which simulate the effect of lifelong genetic inhibition of a target) predict that pure CETP inhibition should lower the risk of coronary heart disease without the harmful effects seen with torcetrapib [1]. The clinical outcomes from the REVEAL trial confirmed that **anacetrapib**'s effects align with these genetic predictions, showing a significant reduction in major coronary events without increasing blood pressure or mortality [1].

Interpretation Guide for Researchers

- **The failure was compound-specific, not target-specific:** The data strongly suggests that CETP remains a valid drug target for cardiovascular risk reduction. The negative outcomes of torcetrapib are not a class effect but are specific to its unique molecular properties [1].

- **Lipid efficacy does not predict clinical success:** While both drugs improved lipid profiles, torcetrapib's off-target pharmacology led to net clinical harm. This underscores the critical importance of comprehensive safety profiling beyond primary target engagement.
- **Next-generation inhibitors show promise:** Other CETP inhibitors, like obicetrapib, are in development. Recent meta-analyses suggest they combine potent lipid modulation with a favorable safety profile so far, further supporting the "clean inhibitor" approach [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Cholesteryl ester transfer protein (CETP) as a drug target ... [nature.com]
2. Comparative Effectiveness of Cholesteryl Ester Transfer ... [pmc.ncbi.nlm.nih.gov]
3. Clarifying off-target effects for torcetrapib using network ... [pmc.ncbi.nlm.nih.gov]
4. Recent advances in immunotherapy targeting CETP proteins ... [pmc.ncbi.nlm.nih.gov]
5. SAT-259 Comparative Efficacy of Anacetrapib and ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Anacetrapib vs torcetrapib efficacy safety]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548849#anacetrapib-vs-torcetrapib-efficacy-safety>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com